Cas no 20144-46-1 (Butanoic acid,2-cyclohexylidene-)
20144-46-1 structure
Product Name:Butanoic acid,2-cyclohexylidene-
CAS No:20144-46-1
MF:C10H16O2
MW:168.232843399048
CID:286742
PubChem ID:271370
Update Time:2025-04-19
Butanoic acid,2-cyclohexylidene- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-cyclohexylidene-
- 2-cyclohexylidenebutanoic acid
- 2-Cyclohexyliden-buttersaeure
- 2-cyclohexylidene-butyric acid
- AC1L6Q9B
- AC1Q2RVW
- AC1Q5R9K
- AR-1E0977
- CTK4E3396
- NSC114905
- SureCN6341738
- AKOS024332736
- 20144-46-1
- DTXSID90297240
- NSC-114905
- SCHEMBL6341738
-
- Inchi: 1S/C10H16O2/c1-2-9(10(11)12)8-6-4-3-5-7-8/h2-7H2,1H3,(H,11,12)
- InChI Key: ZSGDYZYTKTWFGK-UHFFFAOYSA-N
- SMILES: OC(/C(/CC)=C1/CCCCC/1)=O
Computed Properties
- Exact Mass: 168.11508
- Monoisotopic Mass: 168.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.054
- Boiling Point: 302.6°C at 760 mmHg
- Flash Point: 208°C
- Refractive Index: 1.505
- PSA: 37.3
- LogP: 2.74170
Butanoic acid,2-cyclohexylidene- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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